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Compound of Interest

Compound Name: Tetrahydrothiophen-3-one

Cat. No.: B087284

Application Notes and Protocols for
Tetrahydrothiophen-3-one

For Researchers, Scientists, and Drug Development Professionals
This document provides detailed procedures for the safe handling and storage of

Tetrahydrothiophen-3-one (CAS No. 1003-04-9). Adherence to these guidelines is crucial to
ensure personnel safety and maintain the integrity of the chemical.

Chemical and Physical Properties

Tetrahydrothiophen-3-one is a heterocyclic ketone used in various chemical syntheses and
as a flavoring agent.[1] Its physical and chemical properties are summarized in the table below.
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Property Value References
Molecular Formula C4H60S [2]

Molecular Weight 102.15 g/mol [2]
Appearance Colorless to pale yellow liquid [11[3]

Odor Unpleasant, garlic-like, meaty [1114]

Boiling Point 175 °C [2][4]

Flash Point 78 °C (closed cup) [2][4]
Density 1.194 g/mL at 25 °C [1114]

Vapor Density

>1 (air=1)

[1]5]

Solubility

No data available, but likely

soluble in organic solvents.

[4]16]

Stability

Stable under recommended
storage conditions.[3] Forms
explosive mixtures with air on

intense heating.[4]

Hazard Identification and Safety Precautions

Tetrahydrothiophen-3-one is classified as a hazardous substance. The key hazards are

summarized below, along with recommended precautionary statements.

© 2025 BenchChem. All rights reserved. 2/11

Tech Support


https://www.chemicalbull.com/products/tetrahydrothiophene-3-one
https://www.chemicalbull.com/products/tetrahydrothiophene-3-one
https://www.chemdad.com/index.php?c=article&id=42598
https://www.fishersci.com/store/msds?partNumber=AC443270050&productDescription=TETRAHYDROTHIOPHEN-3-ONE+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.chemdad.com/index.php?c=article&id=42598
https://www.chemicalbook.com/msds/tetrahydrothiophen-3-one.htm
https://www.chemicalbull.com/products/tetrahydrothiophene-3-one
https://www.chemicalbook.com/msds/tetrahydrothiophen-3-one.htm
https://www.chemicalbull.com/products/tetrahydrothiophene-3-one
https://www.chemicalbook.com/msds/tetrahydrothiophen-3-one.htm
https://www.chemdad.com/index.php?c=article&id=42598
https://www.chemicalbook.com/msds/tetrahydrothiophen-3-one.htm
https://www.chemdad.com/index.php?c=article&id=42598
https://www.echemi.com/produce/pr2411211422-tetrahydrothiophen-3-one.html
https://www.chemicalbook.com/msds/tetrahydrothiophen-3-one.htm
https://www.targetmol.com/compound/tetrahydrothiophen-3-one
https://www.fishersci.com/store/msds?partNumber=AC443270050&productDescription=TETRAHYDROTHIOPHEN-3-ONE+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.chemicalbook.com/msds/tetrahydrothiophen-3-one.htm
https://www.benchchem.com/product/b087284?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b087284?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Methodological & Application

Check Availability & Pricing

Hazard Class

GHS Classification

Precautionary Statements

Flammability

Flammable Liquid, Category 4

P210: Keep away from heat,
sparks, open flames, and hot

surfaces. — No smoking.[4]

Acute Toxicity

Harmful if swallowed, in

contact with skin, or if inhaled.

P261: Avoid breathing
dust/fume/gas/mist/vapors/spr
ay.[4] P264: Wash skin
thoroughly after handling.[4]
P270: Do not eat, drink or
smoke when using this

product.[7]

Skin Corrosion/Irritation

Causes skin irritation.

P280: Wear protective
gloves/protective clothing/eye
protection/face protection.[4]
P302+P352: IF ON SKIN:
Wash with plenty of water.[7]
P332+P317: If skin irritation

occurs: Get medical help.[7]

Eye Damage/Irritation

Causes serious eye irritation.

P305+P351+P338: IF IN
EYES: Rinse cautiously with
water for several minutes.
Remove contact lenses, if
present and easy to do.

Continue rinsing.[3][4]

Specific Target Organ Toxicity

May cause respiratory

irritation.

P304+P340: IF INHALED:
Remove person to fresh air
and keep comfortable for
breathing.[7]

Incompatible Materials: Strong oxidizing agents, strong acids, and strong bases.[3]

Experimental Protocols

Before handling Tetrahydrothiophen-3-one, ensure the following PPE is worn:
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Eye/Face Protection: Chemical safety goggles or a face shield.[3]

Skin Protection: Chemical-resistant gloves (e.g., nitrile rubber) and a lab coat. Flame-
retardant antistatic protective clothing is recommended.

Respiratory Protection: Use in a well-ventilated area or under a chemical fume hood.[8] If
ventilation is inadequate, a NIOSH/MSHA or European Standard EN 149 approved respirator
should be used.[3]

Preparation:

o

Ensure a safety shower and eyewash station are readily accessible.[3][8]

[¢]

Work in a well-ventilated area, preferably within a chemical fume hood.[8]

[¢]

Remove all sources of ignition from the handling area.[8][9]

Ground and bond all containers and receiving equipment to prevent static discharge.[10]
[11]

[e]

Dispensing:

o

Slowly open the container to release any pressure.

[¢]

Use only non-sparking tools.[9][10]

[¢]

Avoid contact with eyes, skin, and clothing.[8]

[e]

Avoid inhalation of vapors.[8]

Post-Handling:

o Tightly close the container after use.[4]

o Wash hands and any exposed skin thoroughly with soap and water after handling.[3][4]
o Contaminated clothing should be removed and washed before reuse.[3][7]

Store in a tightly closed container in a dry, cool, and well-ventilated area.[3][10]
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o Keep away from heat, sparks, open flames, and other ignition sources.[3][8]
o Store locked up.[4][7]
o Recommended storage temperature is between 2-8°C.[5]

o Store separately from incompatible materials such as strong oxidizing agents, strong acids,
and strong bases.[3]

Emergency Procedures
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Exposure Route

First Aid Procedure

References

Inhalation

Move the person to fresh air. If
breathing is difficult, give
oxygen. If not breathing, give
artificial respiration. Seek

medical attention.

Skin Contact

Immediately wash off with
plenty of soap and water for at
least 15 minutes while
removing all contaminated
clothing and shoes. If skin
irritation persists, seek medical

attention.

Eye Contact

Immediately rinse with plenty

of water, also under the

eyelids, for at least 15 minutes.

Remove contact lenses if
present and easy to do.
Continue rinsing. Seek

immediate medical attention.

Ingestion

Do NOT induce vomiting.
Clean mouth with water and
drink plenty of water. Never
give anything by mouth to an
unconscious person. Seek

medical attention.

e Evacuation and Isolation:

o Evacuate personnel from the spill area.[4]

o Isolate the spill or leak area for at least 50 meters (150 feet) in all directions.[9]

o Eliminate all ignition sources.[9]
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e Containment and Cleanup:

o Do not touch or walk through the spilled material.[9]

o Prevent the spill from entering waterways, sewers, or confined areas.[9][10]

o Absorb the spill with a non-combustible material such as dry earth, sand, or an inert
absorbent and transfer it to a suitable container for disposal.[9]

o Use clean, non-sparking tools to collect the absorbed material.[9]

Suitable Extinguishing Media: Use dry chemical, carbon dioxide (COZ2), water spray, or
alcohol-resistant foam.[3][8]

Unsuitable Extinguishing Media: Do not use a solid water stream as it may scatter and
spread the fire.[8]

Specific Hazards: Vapors are heavier than air and may travel to a source of ignition and flash
back.[8][9] Containers may explode when heated.[3][8] Hazardous decomposition products
include carbon oxides and sulfur oxides.[4]

Protective Equipment: Wear a self-contained breathing apparatus (SCBA) and full protective
gear.[3][8]

Disposal Considerations
o Dispose of waste in accordance with local, regional, and national regulations.[3]

e Do not dispose of into the environment.[3]

o Empty containers may retain product residue and can be hazardous.[8]

Visualizations
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Preparation

Wear Appropriate PPE

l

Ensure Emergency Equipment is Accessible

l

Work in a Ventilated Area

l

Remove Ignition Sources

Handling

Ground and Bond Containers

Use Non-Sparking Tools

Avoid Contact and Inhalation

Post-Hanvdling

Tightly Close Container

Storage

Wash Hands and Exposed Skin

Store in a Cool, Dry, Well-Ventilated Area

Keep Away from Incompatibles

Store Locked Up

Click to download full resolution via product page

Decontaminate Work Area

Caption: Workflow for safe handling and storage of Tetrahydrothiophen-3-one.

© 2025 BenchChem. All rights reserved. 8/11 Tech Support


https://www.benchchem.com/product/b087284?utm_src=pdf-body-img
https://www.benchchem.com/product/b087284?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b087284?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Accidental Release Fire Emergency Personnel Exposure

Evacuate and Isolate Area Use Appropriate Extinguishing Media Move to Fresh Air (Inhalation) Wash Skin Thoroughly (Skin Contact) Rinse Eyes for 15 mins (Eye Contact) Do NOT Induce Vomiting (Ingestion)
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Caption: Emergency response procedures for Tetrahydrothiophen-3-one incidents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Safe handling and storage procedures for
Tetrahydrothiophen-3-one]. BenchChem, [2025]. [Online PDF]. Available at:
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tetrahydrothiophen-3-one]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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